Cas no 863589-32-6 (2,6-difluoro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide)

• Product Name: 2,6-difluoro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• CAS No: 863589-32-6
• MF: C₁₉H₁₁F₂N₃OS
• MW: 367.37194943428
• CID: 5555594
• PubChem ID: 5167361
• Update Time: 2025-07-23

2,6-difluoro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• F0694-0147
• 2,6-difluoro-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide
• 2,6-difluoro-N-[3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
• 863589-32-6
• 2,6-DIFLUORO-N-(3-{[1,3]THIAZOLO[5,4-B]PYRIDIN-2-YL}PHENYL)BENZAMIDE
• 2,6-difluoro-N-(3-[1,3]thiazolo[5,4-b]pyridin-2-ylphenyl)benzamide
• 2,6-difluoro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

• Inchi： 1S/C19H11F2N3OS/c20-13-6-2-7-14(21)16(13)17(25)23-12-5-1-4-11(10-12)18-24-15-8-3-9-22-19(15)26-18/h1-10H,(H,23,25)
• InChI Key： VNNKUDYCRSFGEO-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)N=C1C1C=CC=C(C=1)NC(C1C(=CC=CC=1F)F)=O

Computed Properties

• Exact Mass: 367.05908948g/mol
• Monoisotopic Mass: 367.05908948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,6-difluoro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

2,6-Difluoro-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide: A Comprehensive Overview

2,6-Difluoro-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide (CAS No. 863589-32-6) is a complex organic compound with a unique structure that combines a benzamide core with a 1,3thiazolo[5,4-b]pyridine moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by the presence of a benzene ring substituted with two fluorine atoms at the 2 and 6 positions, which contributes to its electronic properties and stability. The N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl) group further enhances its functional versatility.

Recent studies have highlighted the importance of 1,3thiazolo[5,4-b]pyridine derivatives in drug discovery. These heterocyclic compounds are known for their ability to modulate various biological targets, including kinases and ion channels. The integration of this moiety into the benzamide framework in 2,6-difluoro-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide has shown promising results in preclinical models. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies.

The synthesis of 2,6-difluoro-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the 1,3thiazolo[5,4-b]pyridine ring through cyclization reactions and the subsequent coupling with the fluorinated benzamide derivative. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of physical properties, 2,6-difluoro-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological evaluation of this compound has revealed its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are critical targets in drug development due to their role in numerous physiological processes. The ability of 2,6-difluoro-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide to interact with these receptors suggests its utility in treating conditions such as hypertension and neurodegenerative diseases.

Furthermore, computational studies have provided insights into the molecular interactions of 2,6-difluoro-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide with its target proteins. These studies utilize advanced docking algorithms to predict binding affinities and identify key residues responsible for molecular recognition. Such computational approaches are invaluable for optimizing the compound's pharmacokinetic properties and minimizing off-target effects.

In conclusion, 863589-32-6 (or 2